2-((2-(2-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(m-tolyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[[2-[(2-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C26H26N2O3/c1-18-7-5-10-21(15-18)27-25(29)17-31-24-12-6-11-23-22(24)13-14-28(26(23)30)16-20-9-4-3-8-19(20)2/h3-12,15H,13-14,16-17H2,1-2H3,(H,27,29)
• InChI Key: SARWEUWINRPJBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)COC2=CC=CC3=C2CCN(C3=O)CC4=CC=CC=C4C
• Molecular Formula: C26H26N2O3
• Molecular Weight: 414.5 g/mol

Description

The compound appears to contain several functional groups, including a benzyl group, an isoquinoline group, and an acetamide group. These groups are common in many organic compounds and can participate in a variety of chemical reactions.

Molecular Structure Analysis

The compound contains a benzyl group and an isoquinoline group, both of which are aromatic and contribute to the compound’s stability. The acetamide group contains a carbonyl group and an amide group, which can participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of aromatic rings in this compound suggests that it may be relatively stable and nonpolar. The acetamide group may allow for hydrogen bonding, which could affect the compound’s solubility in different solvents.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.